(2S)-3-(4-Hydroxyphenyl)-2-[[2-(methylamino)acetyl]amino]propanoic acid;hydrochloride

• IUPAC Name: (2S)-3-(4-hydroxyphenyl)-2-[[2-(methylamino)acetyl]amino]propanoic acid;hydrochloride
• InChI: InChI=1S/C12H16N2O4.ClH/c1-13-7-11(16)14-10(12(17)18)6-8-2-4-9(15)5-3-8;/h2-5,10,13,15H,6-7H2,1H3,(H,14,16)(H,17,18);1H/t10-;/m0./s1
• InChI Key: WYTHYZRCPFHBED-PPHPATTJSA-N
• Canonical SMILES: CNCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O.Cl
• Isomeric SMILES: CNCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O.Cl
• Molecular Formula: C12H17ClN2O4
• Molecular Weight: 288.73 g/mol

Description

(2S)-3-(4-Hydroxyphenyl)-2-[[2-(methylamino)acetyl]amino]propanoic acid;hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2O4 and its molecular weight is 288.73. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The compound and its derivatives have shown promising results in antimicrobial activities. For instance, a study on N-Substituted-β-amino acid derivatives containing 2-hydroxyphenyl, benzo[b]phenoxazine, and quinoxaline moieties revealed good antimicrobial activity against Staphylococcus aureus and Mycobacterium luteum. Furthermore, these compounds exhibited significant antifungal activity against Candida tenuis and Aspergillus niger (Mickevičienė et al., 2015).

Enhancing Reactivity of Molecules

Phloretic acid, closely related to the compound , has been explored as a renewable building block for enhancing the reactivity of –OH bearing molecules towards benzoxazine ring formation. This has led to the development of materials with suitable thermal and thermo-mechanical properties for a wide range of applications, demonstrating the compound's potential in materials science (Trejo-Machin et al., 2017).

Drug Design and Discovery

In the realm of drug design and discovery, derivatives of the compound have been synthesized with potential analgesic and antipyretic properties. Notably, environmental-friendly syntheses of these compounds, such as 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide derivatives, highlight the compound's applicability in green chemistry and pharmaceuticals (Reddy et al., 2014).

Anticancer and Antimalarial Activities

Moreover, some derivatives have been investigated for their anticancer activities, with significant cytotoxic agents against different cancer cell lines being identified. This illustrates the compound's potential in the development of new anticancer drugs (Saad & Moustafa, 2011). Additionally, derivatives have shown excellent activity against resistant strains of malaria in preclinical models, suggesting its potential in antimalarial drug development (Werbel et al., 1986).